95-52-3

2-Fluorotoluene

In Stock

• CAS RN:
• 95-52-3

• Formula:
• C7H7F

• InChI:
• InChI=1S/C7H7F/c1-6-4-2-3-5-7(6)8/h2-5H,1H3

• InChIKey:
• MMZYCBHLNZVROM-UHFFFAOYSA-N

• 2-fluorotoluene appears as a colorless liquid with an aromatic odor. May sink or float on water. (USCG, 1999)

1,2,3,5,6,7-Hexahydro-s-indacene

In Stock

• CAS RN:
• 495-52-3

• Formula:
• C12H14

• InChI:
• InChI=1S/C12H14/c1-3-9-7-11-5-2-6-12(11)8-10(9)4-1/h7-8H,1-6H2

• InChIKey:
• ZVGHRKGPUUKBPP-UHFFFAOYSA-N

• 1,2,3,5,6,7-Hexahydro-s-indacene, also known as 1,2,3,5,6,7-Hexahydro-s-indacene, is a useful research compound. Its molecular formula is C12H14 and its molecular weight is 158.24 g/mol. The purity is usually 95%.

Ytterbium carbonate

In Stock

• CAS RN:
• 5895-52-3

• Formula:
• C3O9Yb2-6

• InChI:
• InChI=1S/3CH2O3.2Yb/c3*2-1(3)4;;/h3*(H2,2,3,4);;/q;;;2*+3/p-6

• InChIKey:
• HZQVCPIRELAKGN-UHFFFAOYSA-H

• Ytterbium carbonate is a useful research compound. Its molecular formula is C3O9Yb2-6 and its molecular weight is 526.12 g/mol. The purity is usually 95%.

(7-Methoxy-2-methyl-1H-indol-3-yl)-acetic acid

In Stock

• CAS RN:
• 50995-52-3

• Formula:
• C12H13NO3

• InChI:
• InChI=1S/C12H13NO3/c1-7-9(6-11(14)15)8-4-3-5-10(16-2)12(8)13-7/h3-5,13H,6H2,1-2H3,(H,14,15)

• InChIKey:
• ONWODWWUWQFYSF-UHFFFAOYSA-N

• (7-Methoxy-2-methyl-1H-indol-3-yl)-acetic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.

Methyl diphenylcarbamodithioate

Usually In Stock

• CAS RN:
• 71195-52-3

• Formula:
• C14H13NS2

• InChI:
• InChI=1S/C14H13NS2/c1-17-14(16)15(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3

• InChIKey:
• BDDKTBSTHXXSPK-UHFFFAOYSA-N

• Methyl diphenylcarbamodithioate is a useful research compound. Its molecular formula is C14H13NS2 and its molecular weight is 259.4 g/mol. The purity is usually 95%.

Iridium(3+);2-[4-(trifluoromethyl)cyclohexyl]pyridine

In Stock

• CAS RN:
• 500295-52-3

• Formula:
• C36H21F9IrN3

• InChI:
• InChI=1S/3C12H13F3N.Ir/c3*13-12(14,15)10-6-4-9(5-7-10)11-3-1-2-8-16-11;/h3*1-4,8-10H,5-7H2;/q3*-1;+3

• Iridium(3+);2-[4-(trifluoromethyl)cyclohexyl]pyridine is a useful research compound. Its molecular formula is C36H21F9IrN3 and its molecular weight is 858.788. The purity is usually 95%.

Amino[4-(pentyloxy)phenyl]acetic acid

In Stock

• CAS RN:
• 500695-52-3

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-2-3-4-9-17-11-7-5-10(6-8-11)12(14)13(15)16/h5-8,12H,2-4,9,14H2,1H3,(H,15,16)

• InChIKey:
• FSQMLVRYEBEDNM-UHFFFAOYSA-N

• Amino[4-(pentyloxy)phenyl]acetic acid is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.

1-(Furan-2-ylmethyl)-3-(2-methylpropyl)thiourea

Usually In Stock

• CAS RN:
• 518995-52-3

• Formula:
• C10H16N2OS

• InChI:
• InChI=1S/C10H16N2OS/c1-8(2)6-11-10(14)12-7-9-4-3-5-13-9/h3-5,8H,6-7H2,1-2H3,(H2,11,12,14)

• InChIKey:
• PECKRURANJPQPC-UHFFFAOYSA-N

• 1-(Furan-2-ylmethyl)-3-(2-methylpropyl)thiourea is a useful research compound. Its molecular formula is C10H16N2OS and its molecular weight is 212.31. The purity is usually 95%.

1-(3,4-dimethylphenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-52-3

• Formula:
• C21H22N6O4S2

• InChI:
• InChI=1S/C21H22N6O4S2/c1-11-4-5-15(6-12(11)2)27-9-14(8-18(27)29)19(30)23-20-24-25-21(33-20)32-10-17(28)22-16-7-13(3)31-26-16/h4-7,14H,8-10H2,1-3H3,(H,22,26,28)(H,23,24,30)

• InChIKey:
• PXBHGJSLYJJWPO-UHFFFAOYSA-N

• 1-(3,4-dimethylphenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H22N6O4S2 and its molecular weight is 486.57. The purity is usually 95%.

4-(1H-1,3-benzodiazol-1-yl)benzoic acid

In Stock

• CAS RN:
• 220495-52-3

• Formula:
• C14H10N2O2

• InChI:
• InChI=1S/C14H10N2O2/c17-14(18)10-5-7-11(8-6-10)16-9-15-12-3-1-2-4-13(12)16/h1-9H,(H,17,18)

• InChIKey:
• LVTAQCOHWAZNAV-UHFFFAOYSA-N

• 4-(1H-1,3-benzodiazol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-52-3

• Formula:
• C24H24N6O3S

• InChI:
• InChI=1S/C24H24N6O3S/c1-16-5-3-4-6-19(16)26-22(31)15-34-23-12-11-20-27-28-21(30(20)29-23)13-14-25-24(32)17-7-9-18(33-2)10-8-17/h3-12H,13-15H2,1-2H3,(H,25,32)(H,26,31)

• InChIKey:
• OSRJRBKWZPDKFO-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.

3-cyclohexyl-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)propanamide

In Stock

• CAS RN:
• 893995-52-3

• Formula:
• C20H25N3OS

• InChI:
• InChI=1S/C20H25N3OS/c24-19(11-6-15-4-2-1-3-5-15)21-17-9-7-16(8-10-17)18-14-23-12-13-25-20(23)22-18/h7-10,14-15H,1-6,11-13H2,(H,21,24)

• InChIKey:
• JQCDYXJGOAZYKV-UHFFFAOYSA-N

• 3-cyclohexyl-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H25N3OS and its molecular weight is 355.5. The purity is usually 95%.

2-chloro-N-cyclopropylpyrimidin-4-amine

In Stock

• CAS RN:
• 945895-52-3

• Formula:
• C7H8ClN3

• InChI:
• InChI=1S/C7H8ClN3/c8-7-9-4-3-6(11-7)10-5-1-2-5/h3-5H,1-2H2,(H,9,10,11)

• InChIKey:
• GMKDIJOOBWRXFY-UHFFFAOYSA-N

• 2-chloro-N-cyclopropylpyrimidin-4-amine is a useful research compound. Its molecular formula is C7H8ClN3 and its molecular weight is 169.61 g/mol. The purity is usually 95%.

Methyl (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate

Usually In Stock

• CAS RN:
• 128095-52-3

• Formula:
• C17H18O9

• InChI:
• InChI=1S/C17H18O9/c1-7-5-11(18)25-10-6-8(3-4-9(7)10)24-17-14(21)12(19)13(20)15(26-17)16(22)23-2/h3-6,12-15,17,19-21H,1-2H3/t12-,13-,14+,15+,17+/m0/s1

• InChIKey:
• GQDKDFCKXAEJCH-DEQQHWRFSA-N

• Methyl (2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylate is a useful research compound. Its molecular formula is C17H18O9 and its molecular weight is 366.3 g/mol. The purity is usually 95%.

3-chloro-1-(chloromethyl)-1H-1,2,4-triazole

In Stock

• CAS RN:
• 157395-52-3

• Formula:
• C3H3Cl2N3

• InChI:
• InChI=1S/C3H3Cl2N3/c4-1-8-2-6-3(5)7-8/h2H,1H2

• InChIKey:
• ZXBGAEIUGATDGQ-UHFFFAOYSA-N

• 3-chloro-1-(chloromethyl)-1H-1,2,4-triazole, also known as 3-chloro-1-(chloromethyl)-1H-1,2,4-triazole, is a useful research compound. Its molecular formula is C3H3Cl2N3 and its molecular weight is 151.978. The purity is usually 95%.

4-fluoro-N-[(2-methoxyadamantan-2-yl)methyl]-2-methylbenzene-1-sulfonamide

In Stock

• CAS RN:
• 1797695-52-3

• Formula:
• C19H26FNO3S

• InChI:
• InChI=1S/C19H26FNO3S/c1-12-5-17(20)3-4-18(12)25(22,23)21-11-19(24-2)15-7-13-6-14(9-15)10-16(19)8-13/h3-5,13-16,21H,6-11H2,1-2H3

• InChIKey:
• VPRYKNZCOPNEMO-UHFFFAOYSA-N

• 4-fluoro-N-[(2-methoxyadamantan-2-yl)methyl]-2-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C19H26FNO3S and its molecular weight is 367.48. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)pivalamide

In Stock

• CAS RN:
• 1019095-52-3

• Formula:
• C20H24N4O2S

• InChI:
• InChI=1S/C20H24N4O2S/c1-6-26-15-9-7-14(8-10-15)16-12-27-19(21-16)24-17(11-13(2)23-24)22-18(25)20(3,4)5/h7-12H,6H2,1-5H3,(H,22,25)

• InChIKey:
• CKYABGDSDFCULI-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)pivalamide is a useful research compound. Its molecular formula is C20H24N4O2S and its molecular weight is 384.5 g/mol. The purity is usually 95%.

1-Azetidinecarboxylic acid, 3-[[2-(hydroxymethyl)-1-piperidinyl]methyl]-, 1,1-dimethylethyl ester

Usually In Stock

• CAS RN:
• 1823395-52-3

• Formula:
• C15H28N2O3

• InChI:
• InChI=1S/C15H28N2O3/c1-15(2,3)20-14(19)17-9-12(10-17)8-16-7-5-4-6-13(16)11-18/h12-13,18H,4-11H2,1-3H3

• InChIKey:
• NZMSKIJOLSOYNL-UHFFFAOYSA-N

• 1-Azetidinecarboxylic acid, 3-[[2-(hydroxymethyl)-1-piperidinyl]methyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C15H28N2O3 and its molecular weight is 284.39 g/mol. The purity is usually 95%.

3,3-Difluoro-1-(trifluoromethyl)cyclobutane-1-carboxylic acid

In Stock

• CAS RN:
• 2167095-52-3

• Formula:
• C6H5F5O2

• InChI:
• InChI=1S/C6H5F5O2/c7-5(8)1-4(2-5,3(12)13)6(9,10)11/h1-2H2,(H,12,13)

• InChIKey:
• ZGIJVVNYGUMTIL-UHFFFAOYSA-N

• 3,3-Difluoro-1-(trifluoromethyl)cyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C6H5F5O2 and its molecular weight is 204.096. The purity is usually 95%.

3-[(1R,2S)-2-(Cyclopropylmethyl)cyclopropyl]propanoic acid

In Stock

• CAS RN:
• 2418595-52-3

• Formula:
• C10H16O2

• InChI:
• InChI=1S/C10H16O2/c11-10(12)4-3-8-6-9(8)5-7-1-2-7/h7-9H,1-6H2,(H,11,12)/t8-,9-/m1/s1

• InChIKey:
• VLIKQQZXCDKJIA-RKDXNWHRSA-N

• 3-[(1R,2S)-2-(Cyclopropylmethyl)cyclopropyl]propanoic acid is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.236. The purity is usually 95%.

Ytterbium(III) Carbonate Hydrate

• CAS RN:
• 342385-48-2; 5895-52-3

• Formula:
• C3H2O10Yb2

• InChI:
• InChI=1S/3CH2O3.H2O.2Yb/c3*2-1(3)4;;;/h3*(H2,2,3,4);1H2;;/q;;;;2*+3/p-6

• InChIKey:
• ODWSGMKOTKPSQE-UHFFFAOYSA-H

• Ytterbium(III) Carbonate Hydrate is a useful research compound. Its molecular formula is C3H2O10Yb2 and its molecular weight is 544.147. The purity is usually 95%.

4-(3-Methyl-2,4-dioxo-thiazolidin-5-ylamino)-benzoic acid

• CAS RN:
• 1009550-36-0; 71195-52-3

• Formula:
• C11H10N2O4S

• InChI:
• InChI=1S/C11H10N2O4S/c1-13-9(14)8(18-11(13)17)12-7-4-2-6(3-5-7)10(15)16/h2-5,8,12H,1H3,(H,15,16)

• InChIKey:
• HGVOGVKWWMNDCA-UHFFFAOYSA-N

• 4-(3-Methyl-2,4-dioxo-thiazolidin-5-ylamino)-benzoic acid is a useful research compound. Its molecular formula is C11H10N2O4S and its molecular weight is 266.27. The purity is usually 95%.